6-Bromo-4-(trifluoromethoxy)-1H-benzimidazole
Overview
Description
6-Bromo-4-(trifluoromethoxy)-1H-benzimidazole is a useful research compound. Its molecular formula is C8H4BrF3N2O and its molecular weight is 281.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
A study on the crystal structure and synthesis of benzimidazole compounds, including those substituted with bromo groups, revealed insights into their potential as biologically active compounds and antitumor drugs. The molecular and crystal structures of these compounds were analyzed using X-ray single crystal diffractometry, highlighting their planarity and intermolecular hydrogen bonding patterns (Hranjec et al., 2009).
Research on the lability of the halogen in bromo-substituted benzimidazoles investigated the exchange of the bromine atom for an arylamino group, which is significant for chemical modifications and pharmaceutical applications (Andreichikov & Simonov, 1970).
The synthesis and study of α-glucosidase inhibitory, antimicrobial, and antioxidant activities of some benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings were evaluated, suggesting their potential in medicinal chemistry (Menteşe et al., 2015).
Applications in Organic Synthesis and Materials Science
A study focused on trifluoromethyl-containing imidazo[1,2-a]benzimidazoles synthesized for testing analgesic and antiplatelet activity, as well as their inhibitory activity against enzymes, suggesting the versatility of these compounds in drug design and synthesis (Zhukovskaya et al., 2018).
An innovative one-pot synthesis method for 2-trifluoromethyl and 2-difluoromethyl substituted benzo-1,3-diazoles was developed, showcasing an efficient approach to creating derivatives for drug synthesis (Ge et al., 2007).
Potential Biological and Pharmacological Applications
The immunomodulatory and anticancer activities of novel 2-substituted-6-bromo-3-methylthiazolo[3,2-a]benzimidazole derivatives were explored, indicating significant inhibitors of certain cellular processes, which could lead to new therapeutic agents (Abdel‐Aziz et al., 2009).
Research into specifically-labelled tritiated benzimidazole carbamates aimed at investigating their mechanism of action as anthelmintics by binding to helminth tubulin, demonstrating the importance of these compounds in understanding drug-target interactions (Lacey, 1985).
Mechanism of Action
Target of Action
Benzimidazole compounds are generally known to interact with various biological targets, including enzymes and receptors, due to their versatile structure .
Mode of Action
It’s worth noting that benzimidazole derivatives are often involved in suzuki–miyaura cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process involves the oxidative addition of palladium to form a new Pd–C bond and the transmetalation of organic groups from boron to palladium .
Biochemical Pathways
The suzuki–miyaura cross-coupling reactions, in which benzimidazole derivatives often participate, can lead to the formation of new carbon-carbon bonds, thereby potentially affecting various biochemical pathways .
Result of Action
Some benzimidazole derivatives have been reported to possess antifungal activities .
Properties
IUPAC Name |
6-bromo-4-(trifluoromethoxy)-1H-benzimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3N2O/c9-4-1-5-7(14-3-13-5)6(2-4)15-8(10,11)12/h1-3H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIGMYRFVVXRNFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NC=N2)OC(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.